SR9238

• Molecular Formula: C31H33NO7S2
• Molecular Weight: 595.7 g/mol
• InChI: InChI=1S/C31H33NO7S2/c1-6-38-31(33)29-15-14-27(39-29)20-32(41(36,37)30-22(3)16-21(2)17-23(30)4)19-24-10-12-25(13-11-24)26-8-7-9-28(18-26)40(5,34)35/h7-18H,6,19-20H2,1-5H3
• InChIKey: HDZWHJYZJWLTAG-UHFFFAOYSA-N

SR9238 – First Liver-Selective Synthetic LXR Inverse Agonist for NAFLD/NASH Research Procurement

SR9238 is a synthetic, liver-selective inverse agonist of Liver X Receptors (LXRα/NR1H3 and LXRβ/NR1H2), developed as the first compound in its class to achieve tissue-specific LXR suppression. In cell-based Gal4-LBD cotransfection assays, SR9238 inhibits LXRβ with an IC₅₀ of 43 nM and LXRα with an IC₅₀ of 214 nM [1]. Unlike systemic LXR modulators, SR9238 was rationally designed to restrict pharmacological activity to the liver, thereby avoiding deleterious suppression of reverse cholesterol transport in peripheral tissues [1]. The compound has demonstrated efficacy in suppressing hepatic lipogenesis, inflammation, steatosis, and fibrosis across multiple mouse models of non-alcoholic fatty liver disease (NAFLD) and non-alcoholic steatohepatitis (NASH) [1][2].

Liver-selective LXR inverse agonist workflow Hepatoselective

NAFLD/NASH metabolic disease models In vivo fit

Nuclear receptor selectivity profiling Clean panel

• [1] Griffett K, Solt LA, El-Gendy BE, Kamenecka TM, Burris TP. A liver-selective LXR inverse agonist that suppresses hepatic steatosis. ACS Chem Biol. 2013 Mar 15;8(3):559-67. doi:10.1021/cb300541g. PMID:23237488. View Source
• [2] Griffett K, Welch RD, Flaveny CA, Kolar GR, Neuschwander-Tetri BA, Burris TP. The LXR inverse agonist SR9238 suppresses fibrosis in a model of non-alcoholic steatohepatitis. Mol Metab. 2015 Apr;4(4):353-7. doi:10.1016/j.molmet.2015.01.009. View Source

Why Generic LXR Antagonists or Inverse Agonists Cannot Substitute for SR9238 in Liver-Focused Research

LXR-targeting compounds within the same pharmacological class (antagonists or inverse agonists) display fundamentally different tissue distribution, nuclear receptor selectivity, and in vivo pharmacodynamic profiles that preclude interchangeable use. SR9238 is the only LXR inverse agonist designed and experimentally validated to exhibit liver-restricted activity, whereas closely related analogs such as GSK2033 and SR9243 exhibit systemic exposure and off-target nuclear receptor engagement [1][2]. In a direct head-to-head comparison using an identical NAFLD mouse model, the systemic LXR antagonist GSK2033 paradoxically induced lipogenic gene expression (Fasn, Srebp1c) and failed to reduce hepatic steatosis—outcomes diametrically opposite to those produced by SR9238 [2]. These divergences are not predictable from in vitro potency alone and have direct consequences for experimental reproducibility, data interpretation, and translational relevance in metabolic liver disease research.

SR9238 Liver-selective

vs. Systemic Analog Substituting GSK2033 may reverse hepatic lipid outcomes. GSK2033 induced lipogenic genes and failed to reduce steatosis in the same NAFLD model where SR9238 suppressed them.

SR9238 LXR inverse agonist

vs. LXR Agonist LXR agonists induce hepatic lipogenesis and hypertriglyceridemia, a direction opposite to SR9238. Interchanging them can confound metabolic readouts.

SR9238 Selective NR profile

vs. Promiscuous Ligand GSK2033 engages ≥12 nuclear receptors beyond LXR. Its multi-receptor profile may shift pathway-response interpretation in liver studies.

• [1] Griffett K, Solt LA, El-Gendy BE, Kamenecka TM, Burris TP. A liver-selective LXR inverse agonist that suppresses hepatic steatosis. ACS Chem Biol. 2013 Mar 15;8(3):559-67. doi:10.1021/cb300541g. PMID:23237488. View Source
• [2] Griffett K, Burris TP, et al. Promiscuous activity of the LXR antagonist GSK2033 in a mouse model of fatty liver disease. Biochem Biophys Res Commun. 2016 Sep 25;479(3):424-428. doi:10.1016/j.bbrc.2016.09.036. View Source

SR9238 Quantitative Differentiation Evidence Against Closest LXR Comparators

Liver-Selective Tissue Restriction vs. Systemic LXR Inverse Agonist GSK2033: In Vivo NAFLD Model Head-to-Head

In a direct comparative study using an identical diet-induced obesity (DIO) mouse model of NAFLD, SR9238 and GSK2033 produced opposite effects on hepatic gene expression and steatosis. SR9238 (30 mg/kg/day, i.p.) significantly suppressed hepatic expression of Fasn and Srebp1c, reduced pro-inflammatory Tnfα, and decreased hepatic lipid content [1][2]. In contrast, GSK2033 paradoxically increased Fasn and Srebp1c expression, failed to suppress Tnfα, and produced no significant reduction in hepatic steatosis or plasma triglycerides [2]. The divergent in vivo outcomes are attributed to SR9238's liver-restricted pharmacokinetics versus GSK2033's systemic exposure and promiscuous activation of multiple nuclear receptors [2].

In Vivo NAFLD Model

Head-to-head

SR9238 suppressed Fasn, Srebp1c, Tnfα; reduced steatosis

GSK2033 increased Fasn, Srebp1c; showed no reduction

Opposite hepatic outcomes confirm liver-selectivity requirement

DIO mouse model; 30 mg/kg/day i.p.

Evidence Dimension	In vivo hepatic gene expression and steatosis in DIO NAFLD mouse model
Target Compound Data	SR9238 (30 mg/kg/day i.p.): suppressed Fasn, Srebp1c, Tnfα; significantly reduced hepatic steatosis and plasma cholesterol [1][2]
Comparator Or Baseline	GSK2033 (matched dosing regimen): increased Fasn and Srebp1c expression; no suppression of Tnfα; no significant effect on hepatic lipid content or plasma triglycerides [2]
Quantified Difference	Opposite direction of effect: SR9238 suppressed lipogenic genes; GSK2033 induced them. SR9238 reduced hepatic steatosis; GSK2033 showed no reduction [2].
Conditions	Diet-induced obese C57BL/6 mice on high-fat diet; hepatic gene expression by qPCR; hepatic lipid content by biochemical assay; plasma triglycerides by clinical chemistry [1][2]

Why This Matters

Procurement of a systemic LXR inverse agonist/antagonist such as GSK2033 cannot replicate SR9238's liver-specific suppression of lipogenesis and steatosis; researchers studying liver-targeted LXR intervention must source SR9238 to obtain the validated liver-selective pharmacological profile.

• [1] Griffett K, Solt LA, El-Gendy BE, Kamenecka TM, Burris TP. A liver-selective LXR inverse agonist that suppresses hepatic steatosis. ACS Chem Biol. 2013 Mar 15;8(3):559-67. doi:10.1021/cb300541g. PMID:23237488. View Source
• [2] Griffett K, Burris TP, et al. Promiscuous activity of the LXR antagonist GSK2033 in a mouse model of fatty liver disease. Biochem Biophys Res Commun. 2016 Sep 25;479(3):424-428. doi:10.1016/j.bbrc.2016.09.036. View Source

Nuclear Receptor Selectivity: SR9238 Clean Panel vs. GSK2033 Multi-Receptor Promiscuity

SR9238 was profiled against a panel of 20 nuclear receptors using Gal4-NR LBD cell-based cotransfection assays and demonstrated no significant activity at any receptor outside the LXR family, including FXR [1]. In contrast, GSK2033 activated at least 10 nuclear receptors in the same assay format, including RORγ, FXR, VDR, PXR, CAR, ERα, ERβ, GR, ERRβ, and ERRγ, while suppressing ERRα and PR [2]. This promiscuity underlies GSK2033's contradictory in vivo effects, as many of these off-target receptors are highly expressed in the liver and regulate overlapping metabolic and inflammatory pathways [2].

Nuclear Receptor Selectivity

Head-to-head

SR9238: 0 off-target hits (20 NR panel)

GSK2033: ≥12 off-target NR hits

Clean LXR tool vs. promiscuous multi-NR ligand

Gal4-NR LBD cotransfection assay up to 10 µM

Evidence Dimension	Nuclear receptor selectivity profile (Gal4-NR LBD cotransfection assay)
Target Compound Data	SR9238: no activity (>10 µM) across a panel of 20 nuclear receptors, including FXR, PXR, CAR, RORγ, VDR, ERα, ERβ, GR, PR, ERRα/β/γ [1]
Comparator Or Baseline	GSK2033: activates RORγ, FXR, VDR, PXR, CAR, ERα, ERβ, GR, ERRβ, ERRγ; suppresses ERRα and PR at concentrations overlapping LXR engagement [2]
Quantified Difference	SR9238: 0 off-target hits out of 20 NRs. GSK2033: ≥12 off-target NR hits out of the same panel. SR9238 is functionally selective for LXRs; GSK2033 is a promiscuous multi-NR ligand [1][2].
Conditions	Gal4-NR LBD cell-based cotransfection assay; HEK293 cells; luciferase reporter readout; compounds tested up to 10 µM [1][2]

Why This Matters

The clean nuclear receptor selectivity of SR9238 is essential for experiments where LXR-specific pharmacology must be isolated from confounding off-target effects; GSK2033's multi-receptor promiscuity precludes its use as a selective LXR tool compound.

• [1] Griffett K, Solt LA, El-Gendy BE, Kamenecka TM, Burris TP. A liver-selective LXR inverse agonist that suppresses hepatic steatosis. ACS Chem Biol. 2013 Mar 15;8(3):559-67. doi:10.1021/cb300541g. PMID:23237488. View Source
• [2] Griffett K, Burris TP, et al. Promiscuous activity of the LXR antagonist GSK2033 in a mouse model of fatty liver disease. Biochem Biophys Res Commun. 2016 Sep 25;479(3):424-428. doi:10.1016/j.bbrc.2016.09.036. View Source

Functional Distinction from LXR Agonists: Suppression vs. Induction of Hepatic Lipogenesis

SR9238 functions as an LXR inverse agonist, actively recruiting corepressor complexes to suppress basal and ligand-induced transcription of lipogenic target genes. LXR agonists such as T0901317 and GW3965, by contrast, recruit coactivator complexes and strongly induce hepatic lipogenesis, leading to hypertriglyceridemia—a well-documented liability that has derailed their clinical development for atherosclerosis [1][2]. SR9238 treatment of DIO mice reduced hepatic expression of Srebp1c and Fasn, key drivers of de novo lipogenesis, and suppressed plasma cholesterol levels—an effect opposite to the hypertriglyceridemia induced by LXR agonists [1].

LXR Agonist Comparison

Class-level

SR9238: suppresses Srebp1c, Fasn, hepatic steatosis

LXR agonists: induce lipogenic genes, cause steatosis

Inverse agonism is required for lipogenesis suppression

Mechanistically opposite outcomes in metabolic models

Evidence Dimension	Direction of effect on hepatic lipogenic gene expression and plasma lipids in vivo
Target Compound Data	SR9238 (30 mg/kg/day i.p., DIO mice): suppresses Srebp1c, Fasn, Scd1; reduces hepatic steatosis; reduces plasma cholesterol [1]
Comparator Or Baseline	LXR agonists (T0901317, GW3965): induce Srebp1c, Fasn, Scd1; increase hepatic lipogenesis; elevate plasma triglycerides and cause hypertriglyceridemia [1][2]
Quantified Difference	SR9238 suppresses lipogenic gene expression (direction: down); LXR agonists induce lipogenic gene expression (direction: up). SR9238 reduced hepatic steatosis; LXR agonists exacerbate or induce steatosis [1][2].
Conditions	Diet-induced obese mouse model; hepatic mRNA by qPCR; hepatic lipid content by histology and biochemical assay; plasma lipid profile by clinical chemistry [1]

Why This Matters

LXR agonists and inverse agonists produce opposite hepatic metabolic outcomes; studies targeting lipogenesis suppression or NASH must use an inverse agonist such as SR9238—an LXR agonist is mechanistically contraindicated and will confound experimental readouts.

• [1] Griffett K, Solt LA, El-Gendy BE, Kamenecka TM, Burris TP. A liver-selective LXR inverse agonist that suppresses hepatic steatosis. ACS Chem Biol. 2013 Mar 15;8(3):559-67. doi:10.1021/cb300541g. PMID:23237488. View Source
• [2] Schultz JR, Tu H, Luk A, Repa JJ, Medina JC, Li L, Schwendner S, Wang S, Thoolen M, Mangelsdorf DJ, et al. Role of LXRs in control of lipogenesis. Genes Dev. 2000 Nov 15;14(22):2831-8. doi:10.1101/gad.850400. View Source

Differentiation from SR9243: Liver-Selective Metabolic Probe vs. Systemic Anticancer LXR Inverse Agonist

SR9238 and SR9243 were developed by the same laboratory as the first-in-class LXR inverse agonists, but they were optimized for divergent therapeutic applications and display distinct tissue distribution profiles. SR9238 was designed for liver restriction to treat NAFLD/NASH, demonstrating hepatic suppression of lipogenesis, inflammation, and fibrosis without peripheral LXR engagement [1][2]. SR9243 was optimized for systemic exposure and broad anticancer activity, inhibiting the Warburg effect and lipogenesis in cancer cells (IC₅₀ 15–104 nM across prostate, colorectal, and lung cancer lines) while sparing non-malignant cells [3]. SR9243 is not liver-restricted and lacks the hepatoselective pharmacokinetic profile documented for SR9238 [1][3].

SR9243 Differentiation

Class-level

SR9238: liver-restricted, for NAFLD/NASH research

SR9243: systemic, for cancer metabolism studies

Tissue distribution dictates application context

Matched pair from same chemical series, distinct PK

Evidence Dimension	Tissue selectivity and intended pharmacological application
Target Compound Data	SR9238: liver-selective; validated in NAFLD/NASH models; suppresses hepatic steatosis, inflammation, fibrosis; IC₅₀ LXRβ 43 nM, LXRα 214 nM [1][2]
Comparator Or Baseline	SR9243: systemic exposure; validated in cancer models; inhibits Warburg effect and lipogenesis in cancer cells; IC₅₀ 15–104 nM (cancer cell viability MTT assay); no liver-selective restriction reported [3]
Quantified Difference	SR9238 is liver-restricted (minimal peripheral LXR inhibition); SR9243 is systemically bioavailable. SR9238's primary application is metabolic liver disease; SR9243's primary application is oncology [1][3].
Conditions	SR9238: DIO and ob/ob NASH mouse models, 30 mg/kg/day i.p. SR9243: MTT reduction assays in PC3, DU-145, SW620, HT29, HOP-62, NCI-H23 cancer cell lines [1][2][3]

Why This Matters

Procurement selection between SR9238 and SR9243 must be guided by the experimental objective: SR9238 for liver-metabolic disease research requiring hepatoselective LXR inverse agonism; SR9243 for cancer metabolism studies where systemic LXR inverse agonism and tumor cell cytotoxicity are the endpoints.

• [1] Griffett K, Solt LA, El-Gendy BE, Kamenecka TM, Burris TP. A liver-selective LXR inverse agonist that suppresses hepatic steatosis. ACS Chem Biol. 2013 Mar 15;8(3):559-67. doi:10.1021/cb300541g. PMID:23237488. View Source
• [2] Griffett K, Welch RD, Flaveny CA, Kolar GR, Neuschwander-Tetri BA, Burris TP. The LXR inverse agonist SR9238 suppresses fibrosis in a model of non-alcoholic steatohepatitis. Mol Metab. 2015 Apr;4(4):353-7. doi:10.1016/j.molmet.2015.01.009. View Source
• [3] Flaveny CA, Griffett K, El-Gendy BE, Kazantzis M, Sengupta M, Amelio AL, Chatterjee A, Walker J, Solt LA, Kamenecka TM, Burris TP. Broad anti-tumor activity of a small molecule that selectively targets the Warburg effect and lipogenesis. Cancer Cell. 2015 Jul 13;28(1):42-56. doi:10.1016/j.ccell.2015.05.007. View Source

LXR Isoform Potency Profile: SR9238 Displays ~5-Fold Selectivity for LXRβ over LXRα

In Gal4-LBD cell-based cotransfection assays, SR9238 inhibits LXRβ with an IC₅₀ of 43 nM and LXRα with an IC₅₀ of 214 nM, yielding an approximately 5-fold selectivity for the LXRβ isoform [1]. This isoform preference is distinct from the LXR antagonist GSK2033, which displays roughly equipotent activity on LXRα (IC₅₀ ~17 nM) and LXRβ (IC₅₀ ~9 nM)—approximately 2-fold β-selectivity [2]. The differential isoform bias may have functional implications, as LXRα is predominantly expressed in liver, adipose, and macrophages, while LXRβ is ubiquitously expressed, and the liver-selective pharmacokinetics of SR9238 complement its intrinsic isoform potency profile to achieve tissue-specific pharmacology [1].

LXR Isoform Potency

Cross-study

LXRβ IC₅₀ 43 nM; LXRα IC₅₀ 214 nM

~5-fold β-selectivity complements liver restriction

Gal4-LBD assay; distinct from GSK2033 ~2-fold ratio

Evidence Dimension	LXRα and LXRβ inhibitory potency (IC₅₀) in cell-based cotransfection assays
Target Compound Data	SR9238: LXRβ IC₅₀ = 43 nM; LXRα IC₅₀ = 214 nM; ratio LXRα/LXRβ ≈ 5.0 [1]
Comparator Or Baseline	GSK2033: LXRβ IC₅₀ ≈ 9 nM; LXRα IC₅₀ ≈ 17 nM (full-length cotransfection assay); ratio LXRα/LXRβ ≈ 1.9 [2]
Quantified Difference	SR9238 LXRβ selectivity ≈ 5-fold; GSK2033 LXRβ selectivity ≈ 2-fold. SR9238 is approximately 2.5-fold more β-selective than GSK2033 by isoform potency ratio.
Conditions	SR9238: Gal4-LBD cotransfection assay in HEK293 cells. GSK2033: full-length LXR cotransfection assay in HEK293 cells. Both use luciferase reporter readout [1][2].

Why This Matters

The distinct LXRβ-preferring isoform profile of SR9238, combined with its liver-selective tissue distribution, provides a pharmacological tool with a unique combination of molecular and anatomical selectivity not replicated by equipotent or pan-isoform LXR ligands.

• [1] Griffett K, Solt LA, El-Gendy BE, Kamenecka TM, Burris TP. A liver-selective LXR inverse agonist that suppresses hepatic steatosis. ACS Chem Biol. 2013 Mar 15;8(3):559-67. doi:10.1021/cb300541g. PMID:23237488. View Source
• [2] Zuercher WJ, Buckholz RG, Campobasso N, Collins JL, Galardi CM, Gampe RT, Heyer D, Hudson EL, Jordan SA, Klaholz BP, et al. Discovery of GSK2033, a potent and cell-active liver X receptor (LXR) antagonist. J Med Chem. 2010 Mar 11;53(5):2051-61. Referenced via Clinisciences IC₅₀ data: LXRα IC₅₀ 17 nM, LXRβ IC₅₀ 9 nM in full-length cotransfection assay. View Source

SAR-Derived Next-Generation Analogs (16, 17, 19, 38) Exhibit Higher Potency but Lack Documented Liver Selectivity

Structure-activity relationship studies based on the SR9238 scaffold identified compounds 16, 17, 19, and 38 with single-digit nanomolar LXR inverse agonist potency—substantially more potent than SR9238—and demonstrated inhibition of fatty acid synthase (FASN) gene expression in DU145 prostate cancer cells [1]. However, the liver selectivity and in vivo NAFLD/NASH efficacy of these next-generation analogs have not been reported in peer-reviewed literature to date [1]. These compounds were characterized primarily in oncology-relevant cellular contexts, and their tissue distribution profiles remain uncharacterized relative to the validated liver-selective pharmacology of SR9238 [1].

SAR Analogs 16, 17, 19, 38

Data to verify

Higher in vitro potency; liver selectivity not reported

Uncharacterized tissue distribution limits research fit

Oncology cell contexts only; no in vivo NAFLD data

Evidence Dimension	In vitro LXR inverse agonist potency and FASN gene suppression
Target Compound Data	SR9238: LXRβ IC₅₀ 43 nM, LXRα IC₅₀ 214 nM; suppresses hepatic lipogenesis in vivo; liver-selective; validated in NAFLD/NASH models [1][2]
Comparator Or Baseline	Compounds 16, 17, 19, 38: single-digit nanomolar LXR inverse agonist potency (exact IC₅₀ values not publicly tabulated for all four); FASN gene suppression confirmed in DU145 cells; in vivo liver selectivity and NAFLD/NASH efficacy not reported [1]
Quantified Difference	Compounds 16, 17, 19, 38 are more potent than SR9238 in vitro; however, SR9238 remains the only analog with published, validated liver-selective pharmacokinetics and in vivo efficacy in diet-induced NAFLD and NASH fibrosis models.
Conditions	In vitro: Gal4-LBD cotransfection assay; FASN qPCR in DU145 cells. SR9238 additionally validated in DIO and ob/ob NASH mouse models. SAR compounds: no reported in vivo liver disease model data [1].

Why This Matters

Researchers seeking to study LXR inverse agonism in liver disease models should prioritize SR9238, which has demonstrated and published liver-selective in vivo pharmacology, rather than higher-potency SAR analogs whose tissue distribution and in vivo metabolic effects are uncharacterized.

• [1] Elgendy B, Griffett K, Hegazy L, Di Fruscia P, Sample K, Schoepke E, Kamenecka TM, Burris TP. Synthesis and structure activity relationship of the first class of LXR inverse agonists. Bioorg Chem. 2022 Feb;119:105540. doi:10.1016/j.bioorg.2021.105540. View Source
• [2] Griffett K, Solt LA, El-Gendy BE, Kamenecka TM, Burris TP. A liver-selective LXR inverse agonist that suppresses hepatic steatosis. ACS Chem Biol. 2013 Mar 15;8(3):559-67. doi:10.1021/cb300541g. PMID:23237488. View Source

High-Value Procurement and Application Scenarios for SR9238 Based on Validated Differential Evidence

NAFLD/NASH Preclinical Efficacy Studies Requiring Liver-Specific LXR Suppression

SR9238 is the most appropriate LXR inverse agonist for in vivo studies of non-alcoholic fatty liver disease (NAFLD) and non-alcoholic steatohepatitis (NASH) where suppression of hepatic de novo lipogenesis, inflammation, and fibrosis must be achieved without confounding effects on peripheral cholesterol reverse transport. In diet-induced obese mice, SR9238 (30 mg/kg/day i.p.) significantly reduced hepatic steatosis, suppressed lipogenic gene expression (Srebp1c, Fasn, Scd1), decreased pro-inflammatory Tnfα, and lowered plasma cholesterol [1]. In an ob/ob mouse NASH model fed a high trans-fat, fructose, and cholesterol diet, SR9238 treatment for one month significantly reduced hepatic steatosis severity, hepatic inflammation, and ameliorated hepatic fibrosis [2]. In contrast, the systemic LXR antagonist GSK2033 failed to reduce hepatic steatosis and paradoxically induced lipogenic genes in the same NAFLD model, demonstrating that liver selectivity is a prerequisite for anti-steatotic efficacy [3].

LXR Pharmacology Studies Requiring a Clean, Selective Nuclear Receptor Tool Compound

For experiments where LXR-specific transcriptional effects must be attributed exclusively to LXRα/β engagement without confounding activity at other nuclear receptors, SR9238 is the only LXR inverse agonist with published evidence of complete selectivity across a 20-member nuclear receptor panel in Gal4-LBD cotransfection assays, including no activity at FXR, PXR, CAR, RORγ, VDR, ERα/β, GR, PR, or ERRα/β/γ [1]. This contrasts sharply with GSK2033, which activates ≥12 nuclear receptors within the same assay format, making it unsuitable as a selective LXR chemical probe [3]. SR9238's clean selectivity profile is critical for gene expression studies (RNA-seq, ChIP-seq), reporter assays, and mechanistic investigations where nuclear receptor crosstalk could confound data interpretation [1][3].

Differentiation Studies Between Liver-Selective (SR9238) and Systemic (SR9243) LXR Inverse Agonism

SR9238 and SR9243, developed from the same chemical series, provide a matched pair for comparative studies investigating the consequences of liver-restricted versus systemic LXR inverse agonism. SR9238's liver selectivity enables dissection of hepatic-autonomous LXR functions in metabolic disease, while SR9243's systemic exposure profile supports investigation of LXR inverse agonism in extrahepatic contexts, including cancer [1][2]. Researchers designing studies that require pharmacological separation of liver-specific LXR effects from systemic LXR effects should procure both compounds as a complementary set; substituting one for the other will confound tissue-of-origin conclusions [1][2].

Corepressor Recruitment and LXR Transcriptional Repression Mechanistic Studies

SR9238 functions as a bona fide LXR inverse agonist that actively recruits corepressor complexes (NCoR/SMRT) to LXR target gene promoters, thereby suppressing basal transcriptional activity—a mechanism distinct from neutral antagonists that merely block agonist binding [1]. This mechanistic distinction is critical for studies investigating LXR corepressor dynamics, HDAC recruitment, and epigenetic regulation of metabolic gene programs. SR9238's inverse agonist activity has been validated by its ability to suppress target gene expression (Srebp1c, Fasn, Scd1, Cyp7a1) below basal levels in both HepG2 cells and mouse liver in vivo, a pharmacological response not reliably produced by competitive LXR antagonists [1][2].

Application

Selection Property

Validation Focus

NAFLD/NASH model-response studies

Liver-selective LXR inverse agonism

Hepatic steatosis and fibrosis endpoints

LXR nuclear receptor profiling

Clean 20-NR selectivity panel

Off-target receptor pathway review

Liver vs. systemic LXR comparator studies

Matched pair with SR9243

Tissue-specific metabolic readouts

LXR corepressor recruitment research

Bona fide inverse agonist activity

Basal transcription suppression assays

• [1] Griffett K, Solt LA, El-Gendy BE, Kamenecka TM, Burris TP. A liver-selective LXR inverse agonist that suppresses hepatic steatosis. ACS Chem Biol. 2013 Mar 15;8(3):559-67. doi:10.1021/cb300541g. PMID:23237488. View Source
• [2] Griffett K, Welch RD, Flaveny CA, Kolar GR, Neuschwander-Tetri BA, Burris TP. The LXR inverse agonist SR9238 suppresses fibrosis in a model of non-alcoholic steatohepatitis. Mol Metab. 2015 Apr;4(4):353-7. doi:10.1016/j.molmet.2015.01.009. View Source
• [3] Griffett K, Burris TP, et al. Promiscuous activity of the LXR antagonist GSK2033 in a mouse model of fatty liver disease. Biochem Biophys Res Commun. 2016 Sep 25;479(3):424-428. doi:10.1016/j.bbrc.2016.09.036. View Source